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Compound of Interest

Compound Name: 1-(Pyrrolidin-2-ylmethyl)piperidine

Cat. No.: B058526 Get Quote

Essential Safety and Handling Guide for 1-
(Pyrrolidin-2-ylmethyl)piperidine
Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Pyrrolidin-2-ylmethyl)piperidine (CAS

No. 112906-37-3) is not readily available in public databases. The following guidance is based

on the safety profiles of its constituent chemical structures, piperidine and pyrrolidine.

Researchers must obtain the specific SDS from the supplier before handling this compound

and adhere to all safety protocols outlined therein. The information below should be considered

a supplementary resource.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-(Pyrrolidin-2-
ylmethyl)piperidine. Given its structure, which combines a pyrrolidine and a piperidine ring,

this compound is likely to share hazards with these parent compounds, including potential

flammability, corrosivity, and toxicity.

Hazard Summary of Structurally Related Compounds
The following table summarizes the key hazards associated with piperidine and pyrrolidine,

which should be considered as potential hazards for 1-(Pyrrolidin-2-ylmethyl)piperidine until

a specific SDS is available.
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Hazard Classification Piperidine Pyrrolidine

Flammability

Highly flammable liquid and

vapor.[1][2] Vapors are heavier

than air and may form

explosive mixtures with air.[2]

Highly flammable liquid and

vapor. Vapors are heavier than

air and may form explosive

mixtures with air.[3]

Acute Toxicity

Toxic in contact with skin and if

inhaled.[1][4] Harmful if

swallowed.[1][5]

Harmful if swallowed or

inhaled.[6]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.[1][2][4]

Causes severe skin burns and

eye damage.[3][6]

Serious Eye Damage/Irritation
Causes serious eye damage.

[1][2]
Causes severe eye damage.

Respiratory Irritation
Corrosive to the respiratory

tract.[2]

Irritating to the respiratory

tract.[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical when handling 1-
(Pyrrolidin-2-ylmethyl)piperidine. The following PPE is recommended based on the hazards

of its parent compounds.
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PPE Category Recommended Equipment Justification

Eye and Face Protection
Chemical safety goggles and a

face shield.[2][3]

Protects against splashes and

vapors that can cause severe

eye damage and irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Glove material should

be selected based on the

supplier's specific

recommendations and

breakthrough time.

Prevents skin contact, as the

compound may be toxic and

cause severe skin burns.[1][2]

[3]

Skin and Body Protection

A flame-retardant lab coat,

chemical-resistant apron, and

closed-toe shoes. For larger

quantities or in case of splash

risk, a chemical-resistant suit

may be necessary.[2][3]

Protects against skin

absorption and chemical

burns.[1][2][3]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[2][3] If there is a risk of

exceeding exposure limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Protects against the inhalation

of potentially toxic and irritating

vapors.[1][2][3]

Operational and Disposal Plans
Handling and Storage

Ventilation: Always handle 1-(Pyrrolidin-2-ylmethyl)piperidine in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[2][3]

Ignition Sources: This compound is likely flammable. Keep away from open flames, sparks,

and other sources of ignition.[1][2][3] Use non-sparking tools and ground all equipment to

prevent the buildup of static electricity.[1][3]
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Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and acid chlorides.

[3][7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

segregated from incompatible materials.[7]

Spill Management
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the chemical with an inert material such as sand,

vermiculite, or a commercial absorbent.

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as

described above.

Disposal Plan
Waste Characterization: All waste containing 1-(Pyrrolidin-2-ylmethyl)piperidine must be

treated as hazardous waste.

Containerization: Collect waste in a properly labeled, sealed, and compatible container.

Disposal: Dispose of the hazardous waste through a licensed environmental disposal

service, in accordance with all federal, state, and local regulations. Do not dispose of it down

the drain.

Experimental Workflow for Safe Handling
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The following diagram illustrates the procedural workflow for the safe handling of 1-(Pyrrolidin-
2-ylmethyl)piperidine, from preparation to disposal.

Workflow for Safe Handling of 1-(Pyrrolidin-2-ylmethyl)piperidine

Preparation

Handling

Cleanup & Disposal

Review Supplier SDS

Don Appropriate PPE

Proceed if understood

Prepare Fume Hood and Equipment

Weigh/Measure Compound

Perform Experiment

Decontaminate Glassware & Surfaces

Segregate & Label Hazardous Waste

Dispose of Waste via Licensed Service
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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